Cas no 922915-87-5 (N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide)

N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide is a heterocyclic compound featuring a 1,3,4-oxadiazole core linked to a dimethylphenyl group and a phenoxybenzamide moiety. This structure imparts potential utility in medicinal chemistry and agrochemical applications due to its ability to interact with biological targets. The oxadiazole ring enhances metabolic stability and bioavailability, while the substituted phenyl groups contribute to selective binding properties. Its well-defined molecular architecture allows for precise modifications, making it a valuable intermediate in the synthesis of bioactive molecules. The compound’s stability under physiological conditions further supports its suitability for research in drug discovery and development.
N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide structure
922915-87-5 structure
Product Name:N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide
CAS No:922915-87-5
MF:C23H19N3O3
MW:385.415265321732
CID:5498286
PubChem ID:41375360
Update Time:2025-08-10

N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-4-phenoxybenzamide
    • AKOS024678855
    • SCHEMBL17717050
    • F2767-0089
    • 922915-87-5
    • N-(5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-4-phenoxybenzamide
    • N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide
    • Inchi: 1S/C23H19N3O3/c1-15-8-9-18(14-16(15)2)22-25-26-23(29-22)24-21(27)17-10-12-20(13-11-17)28-19-6-4-3-5-7-19/h3-14H,1-2H3,(H,24,26,27)
    • InChI Key: GIFSBKOZMMBPJG-UHFFFAOYSA-N
    • SMILES: O1C(=NN=C1C1C=CC(C)=C(C)C=1)NC(C1C=CC(=CC=1)OC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 385.14264148g/mol
  • Monoisotopic Mass: 385.14264148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 532
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 77.2Ų

N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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